![molecular formula C25H24N2O3S B3483242 N-(3,4-dimethoxybenzyl)-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide](/img/structure/B3483242.png)
N-(3,4-dimethoxybenzyl)-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide
Overview
Description
N-(3,4-dimethoxybenzyl)-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide, also known as DMBA-N-MBT, is a chemical compound that has been synthesized and studied for its potential use as a tool in scientific research.
Mechanism of Action
N-(3,4-dimethoxybenzyl)-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide binds to amyloid fibrils through its benzothiazole moiety, which has been shown to interact with the beta-sheet structure of amyloid fibrils. The compound's fluorescent properties allow for the detection and visualization of amyloid fibrils in biological systems.
Biochemical and Physiological Effects:
This compound has been shown to have low cytotoxicity and does not interfere with cellular processes. It has been used in vitro and in vivo to detect and monitor the progression of amyloid fibril formation in biological systems.
Advantages and Limitations for Lab Experiments
N-(3,4-dimethoxybenzyl)-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide has several advantages for use in lab experiments, including its high selectivity for amyloid fibrils, low cytotoxicity, and fluorescent properties. However, its limited solubility in aqueous solutions and potential interference with other fluorescent probes may limit its use in certain experiments.
Future Directions
Future research on N-(3,4-dimethoxybenzyl)-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide could focus on improving its solubility and developing new derivatives with enhanced properties for imaging and detecting amyloid fibrils. Additionally, the compound's potential use in other biological systems and disease models could be explored. Finally, the development of new techniques for the detection and monitoring of amyloid fibrils using this compound could lead to new insights into the mechanisms of amyloid formation and potential therapeutic targets.
Scientific Research Applications
N-(3,4-dimethoxybenzyl)-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide has been studied for its potential use as a fluorescent probe for imaging biological systems. It has been shown to selectively bind to amyloid fibrils and has been used to detect and monitor the progression of Alzheimer's disease in animal models.
Properties
IUPAC Name |
N-[(3,4-dimethoxyphenyl)methyl]-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N2O3S/c1-16-5-11-21-24(13-16)31-25(26-21)19-7-9-20(10-8-19)27(17(2)28)15-18-6-12-22(29-3)23(14-18)30-4/h5-14H,15H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEBJLJRSACZDDM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)N(CC4=CC(=C(C=C4)OC)OC)C(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.